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An In-depth Guide to the Physical, Chemical, and Safety Properties of a Highly Reactive
Inorganic Compound

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is intended for research and development purposes only.
Strontium phosphide is a hazardous material and should only be handled by qualified
professionals with appropriate safety measures in place. This document highlights a significant
lack of detailed experimental and quantitative data in publicly accessible literature.

Introduction

Strontium phosphide (SrsP2) is an inorganic compound with the appearance of a black
crystalline material.[1][2] It is a highly reactive substance, primarily known for its vigorous
reaction with water and acids to produce toxic phosphine gas.[1][2][3] While one source
suggests its potential use as a semiconductor in high-power, high-frequency applications and
laser diodes, a comprehensive review of available literature reveals a significant lack of
guantitative data to support this claim.[4]
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It is crucial to distinguish strontium phosphide (SrsP2) from strontium phosphate (e.g.,

Sr3(POa4)2), a biocompatible material with applications in bone regeneration and drug delivery.

The inherent toxicity of strontium phosphide, primarily due to its hydrolysis product,

phosphine, precludes its use in biological systems.[5][6][7][8] There is no evidence in the

scientific literature of any biological signaling pathways associated with strontium phosphide.

Therefore, its relevance to drug development is likely limited to toxicological studies.

Physical and Chemical Properties

The known physical and chemical properties of strontium phosphide are summarized below.

It is noteworthy that there are some discrepancies in the reported values, such as the melting

point, and a lack of detailed crystallographic and electronic data.

Suantitative Data €

Property Value Source(s)
Molecular Formula Sr3P2 [1112]
Molar Mass 324.8 g/mol [1][9]
Appearance Black crystalline material [11[2]
Density 2.68 g/cm?3 [1]

Crystal Structure Cubic [1]

Melting Point Decomposes 9]
Solubility in Water Decomposes [11[2]

L _ Reacts to produce phosphine
Reactivity with Acids
gas

[1]2]

Synthesis and Chemical Reactions

While detailed experimental protocols for the synthesis of strontium phosphide are not readily

available in the reviewed literature, two primary synthesis routes have been reported.[1][2]

Synthesis Pathways
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e Carbothermal Reduction: This method involves heating strontium phosphate with carbon
(soot) in an arc furnace. The carbon acts as a reducing agent.

o Reaction: Sr3(POa4)2 + 8C - SrsP2 + 8CO[1][2]

e Direct Combination of Elements: This involves the reaction of strontium metal with red
phosphorus at elevated temperatures.

o Reaction: 6Sr + Pa — 2Sr3P2[1][2]

Synthesis Pathways of Strontium Phosphide (SrsPz)

Carbothermal Reduction Direct Combination
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Caption: Overview of the two primary synthesis routes for Strontium Phosphide.

Key Chemical Reactions

Strontium phosphide is highly reactive, particularly with protic solvents like water and acids.
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o Hydrolysis: It readily decomposes in water to produce strontium hydroxide and phosphine
gas. The evolution of phosphine, which is flammable and highly toxic, is a major safety

concern.
o Reaction: SrsPz + 6H20 — 3Sr(OH)z + 2PHs[1][2]

e Reaction with Acids: It reacts with acids, such as hydrochloric acid, to form the

corresponding strontium salt and phosphine gas.

o Reaction: SrsP2 + 6HCI - 3SrCl2 + 2PH3s[1][2]

Key Chemical Reactions of Strontium Phosphide (Sr3P2)
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Caption: Reactivity of Strontium Phosphide with water and acids.

Experimental Protocols

A significant gap in the available literature is the absence of detailed experimental protocols for
the synthesis and characterization of strontium phosphide. The following sections provide
generalized methodologies based on standard practices for handling air- and moisture-
sensitive inorganic solids. These are not validated protocols for SrsP2 and should be adapted

with caution by experienced chemists.
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General Synthesis Protocol (Direct Combination)

This hypothetical protocol is based on the direct reaction of the elements and assumes the
need for an inert atmosphere.

o Preparation: All glassware should be rigorously dried in an oven and cooled under a stream
of inert gas (e.g., argon or nitrogen). Strontium metal and red phosphorus should be handled
in a glovebox to prevent oxidation.

e Reaction Setup: A stoichiometric amount of strontium and red phosphorus is loaded into a
reaction vessel (e.g., a quartz ampoule or a tantalum crucible) inside the glovebox.

o Reaction: The vessel is sealed and slowly heated to a high temperature (the exact
temperature is not specified in the literature but would likely be in the range of 600-1000 °C)
in a tube furnace. The temperature should be ramped up slowly to control the exothermic
reaction.

o Cooling and Isolation: After a designated reaction time, the furnace is cooled to room
temperature. The product, strontium phosphide, is then isolated inside the glovebox.

 Purification: The product may require purification, for example, by sublimation under vacuum
if it is sufficiently volatile, or by washing with a non-reactive organic solvent to remove any
unreacted starting materials.

General Characterization Workflow

The characterization of strontium phosphide would require techniques suitable for air-
sensitive materials.

o X-ray Diffraction (XRD):

o Sample Preparation: The sample would be prepared in a glovebox. A small amount of the
powdered SrsP2 would be loaded into a specialized air-tight sample holder.

o Data Collection: A powder XRD pattern would be collected to determine the phase purity
and crystal structure of the material.

e Electron Microscopy (SEM/TEM):
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o Sample Preparation: For Scanning Electron Microscopy (SEM), a small amount of the
powder would be mounted on a stub using conductive carbon tape inside a glovebox. The
stub would then be transferred to the microscope chamber under an inert atmosphere if
possible. For Transmission Electron Microscopy (TEM), the powder would be dispersed in
a dry, non-reactive solvent (e.g., anhydrous hexane) and drop-casted onto a TEM grid
inside a glovebox.

o Imaging: SEM would be used to study the morphology and particle size of the SrsP2
powder. TEM would provide higher-resolution images of the nanoparticles and could be
used for selected area electron diffraction to study the crystal structure of individual
particles.
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Conceptual Experimental Workflow for SrsP2
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Caption: A generalized workflow for the synthesis and characterization of SrsP-.

Safety and Handling

Strontium phosphide is a hazardous substance that requires strict safety protocols. The
primary hazard is the release of flammable and highly toxic phosphine gas upon contact with
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moisture.[3][5][7][8]

e Handling: Should be handled in a well-ventilated area, preferably in a fume hood or
glovebox, to avoid inhalation of any dust or released phosphine gas.[5] Personal protective
equipment, including gloves, safety goggles, and a lab coat, is mandatory.

» Storage: Store in a tightly sealed container in a cool, dry, well-ventilated place away from
water, moisture, and acids.

» Fire: In case of fire, do not use water. Use dry chemical, sand, or carbon dioxide
extinguishers.[3][5]

o Spills: In case of a spill, isolate the area and prevent contact with water. Cover the spill with
dry sand or earth.[5]

Conclusion

Strontium phosphide is a highly reactive inorganic compound with limited well-documented
applications. The available data on its physical and chemical properties are sparse, and there
is a notable absence of detailed experimental protocols and quantitative data for its
crystallographic and electronic properties. The toxicity of strontium phosphide, primarily due
to the evolution of phosphine gas, makes it unsuitable for biological applications and
necessitates careful handling by trained professionals. Researchers interested in this
compound should be aware of the significant gaps in the scientific literature and the inherent
safety risks associated with its handling and use. Further fundamental research would be
required to fully elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Phosphide (Zinc, Magnesium, Aluminum) Poisoning in Animals - Toxicology - MSD
Veterinary Manual [msdvetmanual.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://cameochemicals.noaa.gov/chemical/4551
https://www.ncbi.nlm.nih.gov/books/NBK208072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4975009/
https://www.scilit.com/publications/ec4661a0481ad8044a89963ae7042af2
https://www.ncbi.nlm.nih.gov/books/NBK208072/
https://cameochemicals.noaa.gov/chemical/4551
https://www.ncbi.nlm.nih.gov/books/NBK208072/
https://www.ncbi.nlm.nih.gov/books/NBK208072/
https://www.benchchem.com/product/b1143653/docs?utm_src=pdf-body#strontium-phosphide-sr-p-a-comprehensive-technical-overview-for-researchers
https://www.benchchem.com/product/b1143653/docs?utm_src=pdf-body#strontium-phosphide-sr-p-a-comprehensive-technical-overview-for-researchers
https://www.benchchem.com/product/b1143653?utm_src=pdf-custom-synthesis#bc-rfq
https://www.msdvetmanual.com/toxicology/rodenticide-poisoning/phosphide-zinc-magnesium-aluminum-poisoning-in-animals
https://www.msdvetmanual.com/toxicology/rodenticide-poisoning/phosphide-zinc-magnesium-aluminum-poisoning-in-animals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. Strontium phosphide - Wikipedia [en.wikipedia.org]
3. STRONTIUM PHOSPHIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

4. Sustainable one-pot synthesis of strontium phosphate nanoparticles with effective charge
carriers for the photocatalytic degradation of carcinogenic naphthylamine derivative - New
Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

5. METAL PHOSPHIDES - Sixteenth Interim Report of the Committee on Acute Exposure
Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]

6. Lethal and Perplexing: An Overview of Metal Phosphides and Their International Impact —
The Aggie Transcript [aggietranscript.faculty.ucdavis.edu]

7. Phosphine toxicity: a story of disrupted mitochondrial metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

8. scilit.com [scilit.com]
9. Strontium Phosphide | Sr3P2 | CID 166710 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Strontium Phosphide (SrsPz2): A Comprehensive
Technical Overview for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143653/docs#strontium-phosphide-sr-p-a-
comprehensive-technical-overview-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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